Cas no 103729-96-0 ((2S)-3-exo-(Dimethylamino)isoborneol)

• Product Name: (2S)-3-exo-(Dimethylamino)isoborneol
• CAS No: 103729-96-0
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 1063452
• PubChem ID: 9837051
• Update Time: 2025-06-08

(2S)-3-exo-(Dimethylamino)isoborneol Chemical and Physical Properties

Names and Identifiers

• (2S)-3-exo-(Dimethylamino)isoborneol
• (2S)-(-)-3-EXO-(DIMETHYLAMINO)ISONORBORNEOL
• (2S)-(?)-3-EXO-(DIMETHYLAMINO)ISOBORNEOL
• 3-(Dimethylamino)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol
• (-)-3-exo-(dimethylamino)isoborneol
• (2S)-1,2-dihydroxy-3-butene
• (2S)-3-
• (2S)-3-butene-1,2-diol
• (2S)-3-bytene-1,2-diol
• (2S)-but-3-en-1,2-diol
• (2S)-exo-(dimethylamino)isoborneol
• (S)-(-)-3-butene-1,2-diol
• (S)-3-Butene-1,2-diol
• (S)-But-3-ene-1,2-diol
• 19159_ALDRICH
• 19159_FLUKA
• 3-exo-(dimethylamino)isoborneol
• AC1OE5SJ
• ACT02749
• cis-exo-3-dimethylamino-2-hydroxybornane
• CTK8C6268
• PubChem19971
• (2S)-(-)-3-exo-(Dimethylamino)isoborneol
• (1R,2S,3R,4S)-3-Dimethylamino-1,7,7- trimethylbicyclo[2.2.1]heptan-2-ol
• (1R,2S,3R,4S)-3-(Dimethylamino)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol
• 103729-96-0
• (1r,2s,3r,4s)-3-(dimethylamino)-1,7,7-trimethyl-norbornan-2-ol
• AKOS027322129
• (1r,2s,3r,4s)-3-dimethylamino-1,7,7-trimethylbicyclo [2.2.1]heptan-2-ol
• SCHEMBL13400144

• Inchi： 1S/C12H23NO/c1-11(2)8-6-7-12(11,3)10(14)9(8)13(4)5/h8-10,14H,6-7H2,1-5H3/t8-,9-,10-,12+/m1/s1
• InChI Key： ZDEYHASQASZDRQ-BFLSOPEQSA-N
• SMILES： O[C@@H]1[C@@H]([C@H]2CC[C@]1(C)C2(C)C)N(C)C

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 150 ºC (25 Torr)
• Flash Point: 91.0±21.3 ºC,
• Solubility: Slightly soluble (5.5 g/l) (25 º C),
• PSA: 23.47

Additional information on (2S)-3-exo-(Dimethylamino)isoborneol

Introduction to (2S)-3-exo-(Dimethylamino)isoborneol and Its CAS No. 103729-96-0

(2S)-3-exo-(Dimethylamino)isoborneol, identified by the Chemical Abstracts Service Number (CAS No.) 103729-96-0, is a significant compound in the field of chiral chemistry and pharmaceutical research. This bicyclic monoterpene alcohol is a derivative of borneol, featuring a stereogenic center at the 2-position and a dimethylamino substituent at the 3-exo position. Its unique structural configuration makes it a valuable scaffold for the development of various bioactive molecules.

The stereochemistry of (2S)-3-exo-(Dimethylamino)isoborneol is crucial for its biological activity. The (S)-configuration at the 2-position influences its interaction with biological targets, making it a key focus in enantioselective synthesis and drug design. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomer, which has opened new avenues for medicinal chemistry applications.

In recent years, researchers have been exploring the pharmacological potential of (2S)-3-exo-(Dimethylamino)isoborneol. Studies have indicated that this compound exhibits promising activities as an anti-inflammatory agent, primarily through modulation of cytokine production and inhibition of inflammatory pathways. The dimethylamino group enhances its binding affinity to specific receptors, making it a candidate for therapeutic intervention in chronic inflammatory diseases.

Furthermore, the structural motif of (2S)-3-exo-(Dimethylamino)isoborneol has inspired the design of novel antimicrobial agents. Preliminary studies have shown that derivatives of this compound exhibit significant antibacterial activity against Gram-positive and Gram-negative bacteria. This finding is particularly relevant in the context of rising antibiotic resistance, where innovative therapeutic strategies are urgently needed.

The synthesis of (2S)-3-exo-(Dimethylamino)isoborneol involves complex organic transformations, including stereocontrolled reactions and functional group modifications. Modern synthetic methodologies, such as biocatalysis and flow chemistry, have been employed to improve yield and scalability. These advancements have not only facilitated the production of this compound but also provided insights into its mechanism of action.

Computational studies have played a pivotal role in understanding the interactions between (2S)-3-exo-(Dimethylamino)isoborneol and biological targets. Molecular docking simulations have revealed that this compound can bind to various protein receptors, suggesting multiple potential therapeutic applications. These findings have guided the development of structure-activity relationship (SAR) studies, which aim to optimize its pharmacological properties.

The pharmaceutical industry has shown interest in licensing rights for compounds derived from natural products like (2S)-3-exo-(Dimethylamino)isoborneol. Several biotech companies are currently conducting clinical trials to evaluate its efficacy and safety in treating inflammatory and infectious diseases. The outcomes of these trials could pave the way for its commercialization as a novel therapeutic agent.

In addition to its medicinal applications, (2S)-3-exo-(Dimethylamino)isoborneol has potential uses in other industries, such as fragrances and flavorings. Its unique aroma profile makes it a valuable component in perfumery, where it contributes to complex scent compositions. Furthermore, its chiral nature allows for the creation of enantiomerically pure derivatives with enhanced sensory properties.

Environmental considerations have also been addressed in the research on (2S)-3-exo-(Dimethylamino)isoborneol. Sustainable synthetic routes have been developed to minimize waste and energy consumption during production. These eco-friendly approaches align with global efforts to promote green chemistry and reduce the environmental impact of pharmaceutical manufacturing.

Future research directions include exploring the metabolic pathways influenced by (2S)-3-exo-(Dimethylamino)isoborneol and identifying new analogs with improved pharmacokinetic profiles. Advances in metabolomics and proteomics are expected to provide deeper insights into its biological effects, further enhancing its potential as a therapeutic agent.